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Morachalcone A recovery rate 80-120%
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Compound Focus: Morachalcone A

CAS No.: 76472-88-3

Cat. No.: S633073

Recovery Rate and Analytical Method

The 80-120% recovery rate for Morachalcone A comes from a bioanalytical study focused on method

development and validation for quantification in rabbit plasma [1].

Parameter Specification

Recovery Range 80-120% [1]

Compound Morachalcone A and its Internal Standard [1]

Matrix Rabbit plasma [1]

Analytical Technique High Performance Liquid Chromatography (HPLC) [1]

Experimental Protocol

The recovery rate was determined as part of validating a selective and sensitive HPLC method. Here is the

detailed experimental methodology from the study [1]:

e Chromatography Conditions:
o Column: RP-18 Column (250 x 4.6 mm i.d, 5 um)
o Elution: Isocratic
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o Mobile Phase: Acetonitrile:water (50:50 v/v)
o Flow Rate: 1.0 ml/min
o Detection Wavelength: 368 nm
¢ Sample Preparation:
o Precipitant: Methanol was used as a precipitant for plasma protein precipitation.
o Internal Standard: 4-hydroxychalcone was used as the Internal Standard (IS) to correct for
procedural losses.

Workflow of the Bioanalytical Method

The following diagram illustrates the key steps involved in the HPLC method development and validation

process from the referenced study:
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Bioanalytical Method Workflow for Morachalcone A

Adjust parameters
if needed

Method Validation

Validation
Successful

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s633073?utm_src=pdf-body-img
https://www.smolecule.com/products/s633073?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Beyond Recovery: Other Bioactivities of Morachalcone

A

While comparative data is limited, other studies highlight various biological activities of Morachalcone A,

suggesting its potential as a therapeutic agent. The table below summarizes key findings.

Biological Activity

Experimental Model

Reported Effect / ICso Source

Pancreatic Lipase
Inhibition

Anti-inflammatory
Tyrosinase
Inhibition
Neuroprotective

Effects

Aromatase
Inhibition

In vitro assay

RAW?264.7 LPS-activated

mouse macrophage cells

In vitro assay

HT22 hippocampal cells

In vitro assay

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

ICs0 0f 6.2 UM [2]

Inhibition of nitric oxide production;
ICso 0f 16.4 UM [2]

ICs0 0f 0.013 pM [2]
Protection against glutamate-
induced oxidative stress; ECso of

35.5 UM [2]

ICso of 4.6 mM [3]

1. Bioanalytical method development and validation for quantification of... [pubmed.ncbi.nim.nih.gov]

2. A| CAS:76472-88-3 | Chalcones | Manufacturer BioCrick Morachalcone [biocrick.com]

3. A| CAS 76472-88-3 | AbMole BioScience Morachalcone [abmole.com]
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[Online PDF]. Available at: [https://www.smolecule.com/products/b633073#morachalcone-a-recovery-

rate-80-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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